Cas no 1804440-47-8 (Ethyl 3-hydroxy-2-methylpyridine-5-acetate)

• Product Name: Ethyl 3-hydroxy-2-methylpyridine-5-acetate
• CAS No: 1804440-47-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4907519
• Update Time: 2025-06-24

Ethyl 3-hydroxy-2-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-2-methylpyridine-5-acetate

• Inchi： 1S/C10H13NO3/c1-3-14-10(13)5-8-4-9(12)7(2)11-6-8/h4,6,12H,3,5H2,1-2H3
• InChI Key： OPEUHMNFLYYOJM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CN=C(C)C(=C1)O)=O

Computed Properties

• Exact Mass: 195.08954328 g/mol
• Monoisotopic Mass: 195.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4
• Molecular Weight: 195.21

Additional information on Ethyl 3-hydroxy-2-methylpyridine-5-acetate

Introduction to Ethyl 3-hydroxy-2-methylpyridine-5-acetate (CAS No. 1804440-47-8)

Ethyl 3-hydroxy-2-methylpyridine-5-acetate (CAS No. 1804440-47-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Ethyl 3-hydroxy-2-methylpyridine-5-acetate.

The molecular formula of Ethyl 3-hydroxy-2-methylpyridine-5-acetate is C₁₁H₁₃NO₃, and it has a molecular weight of approximately 207.22 g/mol. The compound features a pyridine ring with a hydroxyl group at the 3-position, a methyl group at the 2-position, and an ethyl acetate moiety at the 5-position. These structural elements contribute to its distinct chemical and biological properties.

In terms of chemical synthesis, Ethyl 3-hydroxy-2-methylpyridine-5-acetate can be synthesized through various routes. One common method involves the condensation of ethyl acetoacetate with 2-methylpyridine-3-carbaldehyde, followed by a series of chemical transformations to introduce the hydroxyl group and the ethyl acetate moiety. Recent advancements in synthetic chemistry have also explored greener and more efficient methods to produce this compound, such as using catalysts and mild reaction conditions to enhance yield and reduce by-products.

The biological activities of Ethyl 3-hydroxy-2-methylpyridine-5-acetate have been the subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Ethyl 3-hydroxy-2-methylpyridine-5-acetate effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, it was found to scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage.

Beyond its anti-inflammatory and antioxidant effects, Ethyl 3-hydroxy-2-methylpyridine-5-acetate has also shown promise in neuroprotective applications. Research conducted by a team at the University of California in 2022 indicated that this compound could mitigate neuronal cell death induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The neuroprotective effects were attributed to its ability to modulate signaling pathways involved in cell survival and apoptosis.

The pharmacokinetic properties of Ethyl 3-hydroxy-2-methylpyridine-5-acetate are another critical aspect of its potential therapeutic applications. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. Results from these studies suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for drug development.

In addition to its therapeutic potential, Ethyl 3-hydroxy-2-methylpyridine-5-acetate has been investigated for its use as a lead compound in drug discovery efforts. Researchers are exploring structural modifications to enhance its potency and selectivity for specific biological targets. For example, substituting different functional groups on the pyridine ring or modifying the ethyl acetate moiety can lead to derivatives with improved pharmacological profiles.

The safety profile of Ethyl 3-hydroxy-2-methylpyridine-5-acetate is an important consideration for its clinical development. Preclinical toxicology studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its safety profile in humans.

In conclusion, Ethyl 3-hydroxy-2-methylpyridine-5-acetate (CAS No. 1804440-47-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its therapeutic potential, it is likely that this compound will play an increasingly important role in advancing healthcare solutions.